Cas no 1932045-29-8 ((1s,3s)-3-(dimethylamino)methylcyclobutylmethanamine)

(1s,3s)-3-(Dimethylamino)methylcyclobutylmethanamine is a chiral cyclobutane derivative featuring both primary and tertiary amine functionalities. Its rigid cyclobutyl backbone and strategically positioned dimethylamino and aminomethyl groups make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's stereospecific configuration enhances its utility in asymmetric synthesis, enabling precise control over molecular interactions. Its bifunctional nature allows for versatile reactivity, facilitating applications in ligand design, catalyst development, and bioactive molecule construction. The structural stability of the cyclobutane ring contributes to improved metabolic resistance in derived compounds. This scaffold is particularly useful for modifying physicochemical properties in drug discovery, offering a balance of lipophilicity and basicity for optimized pharmacokinetic profiles.
(1s,3s)-3-(dimethylamino)methylcyclobutylmethanamine structure
1932045-29-8 structure
Product Name:(1s,3s)-3-(dimethylamino)methylcyclobutylmethanamine
CAS No:1932045-29-8
MF:C8H18N2
MW:142.241921901703
MDL:MFCD22394033
CID:5686166
PubChem ID:130002748
Update Time:2025-10-16

(1s,3s)-3-(dimethylamino)methylcyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

    • EN300-7656508
    • EN300-24200321
    • [(1r,3r)-3-[(dimethylamino)methyl]cyclobutyl]methanamine
    • [(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine
    • 1932342-76-1
    • 1932045-29-8
    • 1,3-Cyclobutanedimethanamine,N1,N1-dimethyl-,cis-
    • (1s,3s)-3-(dimethylamino)methylcyclobutylmethanamine
    • MDL: MFCD22394033
    • Inchi: 1S/C8H18N2/c1-10(2)6-8-3-7(4-8)5-9/h7-8H,3-6,9H2,1-2H3/t7-,8+
    • InChI Key: OBTXJWPDTGAIPV-OCAPTIKFSA-N
    • SMILES: C([C@@H]1C[C@H](CN)C1)N(C)C

Computed Properties

  • Exact Mass: 142.146998583g/mol
  • Monoisotopic Mass: 142.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 95.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 0.905±0.06 g/cm3(Predicted)
  • Boiling Point: 168.4±8.0 °C(Predicted)
  • pka: 10.27±0.29(Predicted)

(1s,3s)-3-(dimethylamino)methylcyclobutylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
EN300-24200321-5.0g
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Enamine
EN300-24200321-10.0g
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Enamine
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